Cas no 1774894-45-9 (3-(3-Bromo-2-nitrophenyl)thiazolidine)

• Product Name: 3-(3-Bromo-2-nitrophenyl)thiazolidine
• CAS No: 1774894-45-9
• MF: C₉H₉BrN₂O₂S
• MW: 289.148959875107
• CID: 4704465
• Update Time: 2025-11-01

3-(3-Bromo-2-nitrophenyl)thiazolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromo-2-nitrophenyl)thiazolidine
• 6-Bromo-2-(thiazolidin-3-yl)nitrobenzene

• Inchi： 1S/C9H9BrN2O2S/c10-7-2-1-3-8(9(7)12(13)14)11-4-5-15-6-11/h1-3H,4-6H2
• InChI Key： SJCXRYFTYBYRBM-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1[N+](=O)[O-])N1CSCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Topological Polar Surface Area: 74.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(3-Bromo-2-nitrophenyl)thiazolidine

3-(3-Bromo-2-nitrophenyl)thiazolidine: A Comprehensive Overview

The compound 3-(3-Bromo-2-nitrophenyl)thiazolidine (CAS No. 1774894-45-9) is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a thiazolidine ring system with a substituted phenyl group. The thiazolidine core, a five-membered ring containing sulfur and nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The 3-bromo-2-nitrophenyl substituent further enhances the compound's properties, making it a valuable tool in various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(3-Bromo-2-nitrophenyl)thiazolidine, allowing researchers to explore its potential in drug discovery and material synthesis. The bromine and nitro groups attached to the phenyl ring contribute to the compound's electronic properties, making it an ideal candidate for studying redox reactions and photochemical behaviors. Moreover, the thiazolidine moiety provides additional functional groups that can be exploited for further chemical modifications, such as substitution or oxidation reactions.

One of the most promising applications of 3-(3-Bromo-2-nitrophenyl)thiazolidine lies in its potential as a precursor for advanced materials. Researchers have demonstrated that this compound can serve as a building block for constructing two-dimensional materials, such as graphene analogs, due to its ability to form stable covalent bonds under specific reaction conditions. These materials exhibit exceptional mechanical strength and electronic conductivity, making them suitable for use in next-generation electronics and energy storage devices.

In the realm of pharmacology, 3-(3-Bromo-2-nitrophenyl)thiazolidine has shown potential as a lead compound for developing novel therapeutic agents. Studies have revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its role in anticancer drug development. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool for investigating disease mechanisms and designing targeted therapies.

The synthesis of 3-(3-Bromo-2-nitrophenyl)thiazolidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazolidine ring through cyclization reactions and the subsequent introduction of the bromo and nitro substituents via electrophilic aromatic substitution. Recent optimizations in these steps have significantly improved the yield and purity of the final product, facilitating large-scale production for industrial applications.

From an environmental standpoint, researchers have also explored the biodegradation pathways of 3-(3-Bromo-2-nitrophenyl)thiazolidine to assess its ecological impact. Initial studies indicate that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This finding is particularly important for industries involved in chemical manufacturing, as it aligns with global efforts to develop sustainable and eco-friendly chemical processes.

In conclusion, 3-(3-Bromo-2-nitrophenyl)thiazolidine (CAS No. 1774894-45-9) represents a versatile and multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methods and applications in advanced materials and pharmacology, positions it as a key player in future technological advancements. As research continues to uncover new properties and uses for this compound, its role in shaping innovative solutions across industries is expected to grow exponentially.